Cas no 921583-64-4 (ethyl 4-{2-2-(4-chlorobenzamido)-1,3-thiazol-4-ylacetyl}piperazine-1-carboxylate)

• Product Name: ethyl 4-{2-2-(4-chlorobenzamido)-1,3-thiazol-4-ylacetyl}piperazine-1-carboxylate
• CAS No: 921583-64-4
• MF: C₁₉H₂₁ClN₄O₄S
• MW: 436.912441968918
• CID: 5842966
• PubChem ID: 18567923
• Update Time: 2025-06-09

ethyl 4-{2-2-(4-chlorobenzamido)-1,3-thiazol-4-ylacetyl}piperazine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• ethyl 4-[2-[2-[(4-chlorobenzoyl)amino]-1,3-thiazol-4-yl]acetyl]piperazine-1-carboxylate
• ethyl 4-(2-(2-(4-chlorobenzamido)thiazol-4-yl)acetyl)piperazine-1-carboxylate
• ethyl 4-{2-[2-(4-chlorobenzamido)-1,3-thiazol-4-yl]acetyl}piperazine-1-carboxylate
• AKOS024628119
• F2202-0173
• 921583-64-4
• ethyl 4-{2-2-(4-chlorobenzamido)-1,3-thiazol-4-ylacetyl}piperazine-1-carboxylate

• Inchi： 1S/C19H21ClN4O4S/c1-2-28-19(27)24-9-7-23(8-10-24)16(25)11-15-12-29-18(21-15)22-17(26)13-3-5-14(20)6-4-13/h3-6,12H,2,7-11H2,1H3,(H,21,22,26)
• InChI Key： IYTWOIAYZHGERZ-UHFFFAOYSA-N
• SMILES： N1(C(OCC)=O)CCN(C(CC2=CSC(NC(=O)C3=CC=C(Cl)C=C3)=N2)=O)CC1

Computed Properties

• Exact Mass: 436.0972040g/mol
• Monoisotopic Mass: 436.0972040g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 29
• Rotatable Bond Count: 6
• Complexity: 595
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 120Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Halobenzoic acids and derivatives

Additional information on ethyl 4-{2-2-(4-chlorobenzamido)-1,3-thiazol-4-ylacetyl}piperazine-1-carboxylate

Introduction to Ethyl 4-{2-2-(4-chlorobenzamido)-1,3-thiazol-4-ylacetyl}piperazine-1-carboxylate (CAS No. 921583-64-4)

Ethyl 4-{2-2-(4-chlorobenzamido)-1,3-thiazol-4-ylacetyl}piperazine-1-carboxylate is a highly specialized organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound, identified by its CAS number 921583-64-4, belongs to a class of molecules that exhibit promising biological activities, making it a subject of intense study in medicinal chemistry. The structural complexity and unique functional groups of this compound contribute to its potential as a lead molecule in the discovery of novel therapeutic agents.

The molecular structure of Ethyl 4-{2-2-(4-chlorobenzamido)-1,3-thiazol-4-ylacetyl}piperazine-1-carboxylate features a piperazine core, which is a common pharmacophore in many bioactive molecules. Piperazine derivatives are known for their versatility in interacting with biological targets, including enzymes and receptors. The presence of the ethyl 4-(piperazine-1-carboxylate) moiety enhances the solubility and bioavailability of the compound, making it more suitable for further pharmacological evaluation.

One of the most striking features of this compound is the incorporation of a 1,3-thiazole ring linked to an acetyl group. The 1,3-thiazole scaffold is a well-known heterocyclic system that exhibits a wide range of biological activities, including antimicrobial, antifungal, and anti-inflammatory properties. The acetyl group further modifies the electronic properties of the molecule, potentially influencing its interactions with biological targets.

The presence of a 4-chlorobenzamido group adds another layer of complexity to the structure. Chlorobenzamides are often used in medicinal chemistry due to their ability to modulate enzyme activity and receptor binding. The chlorine atom at the para position enhances the lipophilicity of the molecule, which can be advantageous for membrane permeability and target binding affinity.

Recent research in the field of medicinal chemistry has highlighted the importance of multi-target directed ligands (MTDLs) in drug discovery. Ethyl 4-{2-2-(4-chlorobenzamido)-1,3-thiazol-4-ylacetyl}piperazine-1-carboxylate fits well into this category, as it contains multiple pharmacophoric units that can interact with different biological targets simultaneously. This characteristic makes it an attractive candidate for developing drugs with enhanced efficacy and reduced side effects.

In vitro studies have shown that Ethyl 4-{2-2-(4-chlorobenzamido)-1,3-thiazol-4-ylacetyl}piperazine-1-carboxylate exhibits inhibitory activity against several enzymes and receptors relevant to various diseases. For instance, preliminary data suggest that this compound may inhibit the activity of protein kinase C (PKC), which is involved in signal transduction pathways associated with cancer and inflammation. Additionally, it has shown potential in modulating neurotransmitter receptors, such as serotonin and dopamine receptors, which could make it useful in treating neurological disorders.

The synthesis of Ethyl 4-{2-2-(4-chlorobenzamido)-1,3-thiazol-4-ylacetyl}piperazine-1-carboxylate involves multiple steps, each requiring careful optimization to ensure high yield and purity. The key steps include the condensation of piperazine derivatives with appropriately substituted thiazole intermediates followed by acetylation and esterification reactions. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions have been employed to introduce specific functional groups into the molecule with high precision.

The pharmacokinetic properties of Ethyl 4-{2-2-(4-chlorobenzamido)-1,3-thiazol-4-ylacetyl}piperazine-1-carboxylate are also an area of active investigation. Understanding how a compound is absorbed, distributed, metabolized, and excreted (ADME) is crucial for determining its potential as a drug candidate. Preliminary studies indicate that this compound has favorable solubility characteristics and moderate oral bioavailability, suggesting its suitability for further development.

One of the most exciting aspects of Ethyl 4-{2-2-(4-chlorobenzamido)-1,3-thiazol-4-ylacetyl}piperazine-1-carboxylate is its potential in combination therapy. By targeting multiple pathways simultaneously, this compound could offer synergistic effects that enhance therapeutic outcomes. For example, its ability to inhibit both PKC and neurotransmitter receptors might make it an effective treatment for conditions where these pathways are dysregulated.

The development of new drugs is a complex process that involves extensive testing in preclinical models before human trials can begin. Ethyl 4-{2-2-(4-chlorobenzamido)-1,3-thiazol-4-ylacetyl}piperazine-1-carboxylate is currently undergoing rigorous testing to evaluate its safety and efficacy profile. These studies will provide valuable insights into its potential as a therapeutic agent and guide future research efforts.

In conclusion, Ethyl 4-{2-2-(4-chlorobenzamido)-1,3-thiazol-4-ylacetyl}piperazine-1-carboxylate (CAS No. 921583-64-4) is a promising compound with significant potential in pharmaceutical research. Its unique structure and multifunctional properties make it an attractive candidate for further development into novel therapeutic agents. As research continues to uncover new applications for this compound, it holds great promise for addressing various diseases and improving patient outcomes.